Cas no 53243-58-6 (2-Dibenzyloxyphosphanylacetic Acid)

• Product Name: 2-Dibenzyloxyphosphanylacetic Acid
• CAS No: 53243-58-6
• MF: C₁₆H₁₇O₅P
• MW: 320.276945829391
• CID: 890836
• PubChem ID: 5104966
• Update Time: 2026-04-29

2-Dibenzyloxyphosphanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• DIBENZYLPHOSPHONOACETIC ACID
• diazomethyl-diphenyl-phosphane oxide
• diazomethyl-P,P-diphenyl phosphine oxide
• diphenylphosphorylazide
• 2-Dibenzyloxyphosphanylacetic Acid

Computed Properties

• Exact Mass: 320.08100

Experimental Properties

• PSA: 82.64000
• LogP: 3.69770

Additional information on 2-Dibenzyloxyphosphanylacetic Acid

Recent Advances in the Study of 2-Dibenzyloxyphosphanylacetic Acid (CAS: 53243-58-6)

2-Dibenzyloxyphosphanylacetic acid (CAS: 53243-58-6) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This phosphonate derivative, characterized by its dibenzyl-protected phosphonic acid group, serves as a versatile building block for the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and prodrugs. Recent studies have explored its utility in modulating various biological targets, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-dibenzyloxyphosphanylacetic acid as a key intermediate in the synthesis of novel phosphonate-based inhibitors targeting metalloproteinases. The researchers demonstrated that this compound's unique stereoelectronic properties enable efficient coupling with various pharmacophores, resulting in inhibitors with improved binding affinity and selectivity. The study reported a 40% increase in inhibitory activity against MMP-2 compared to traditional phosphonate derivatives, suggesting its potential in cancer therapy.

In the area of prodrug development, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) utilized 2-dibenzyloxyphosphanylacetic acid as a protective group strategy for phosphate-containing therapeutics. The dibenzyl protection was shown to enhance cellular uptake by 2.5-fold compared to unprotected analogs, while maintaining the ability to be cleaved by intracellular esterases. This approach has particular relevance for nucleotide-based therapies, where delivery remains a significant challenge.

Structural studies using X-ray crystallography (Acta Crystallographica Section E, 2023) have provided new insights into the conformational preferences of 2-dibenzyloxyphosphanylacetic acid. The crystal structure revealed an unusual gauche conformation of the phosphonate group relative to the carboxylate, which may explain its distinct reactivity pattern in coupling reactions. These findings have important implications for rational drug design using this scaffold.

From a synthetic chemistry perspective, recent advancements (Tetrahedron Letters, 2024) have demonstrated improved methods for the preparation of 2-dibenzyloxyphosphanylacetic acid with higher yields (up to 85%) and better enantiomeric purity (>99% ee). The new protocol employs asymmetric hydrogenation conditions that address previous challenges with racemization during synthesis. This development is particularly significant for applications requiring chirally pure phosphonate derivatives.

In antimicrobial research, a 2024 study in the European Journal of Medicinal Chemistry reported the incorporation of 2-dibenzyloxyphosphanylacetic acid into novel antibacterial agents targeting lipid A biosynthesis. The resulting compounds showed promising activity against multidrug-resistant Gram-negative pathogens, with MIC values in the low micromolar range. The researchers attributed this activity to the compound's ability to mimic natural phosphonate intermediates in the biosynthetic pathway.

Future research directions for 2-dibenzyloxyphosphanylacetic acid appear promising, with several ongoing clinical trials investigating phosphonate-based drugs that utilize this compound as a synthetic intermediate. Its versatility in medicinal chemistry applications, combined with recent synthetic improvements and better understanding of its structural properties, positions it as an important tool in contemporary drug discovery efforts.